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  4. Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 489464-95-1
VCID: VC0383558
InChI: InChI=1S/C21H23N3O4S3/c1-4-28-20(27)16-12-7-5-6-8-13(12)31-19(16)22-14(25)9-29-21-23-17(26)15-10(2)11(3)30-18(15)24-21/h4-9H2,1-3H3,(H,22,25)(H,23,24,26)
SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC4=C(C(=C(S4)C)C)C(=O)N3
Molecular Formula: C21H23N3O4S3
Molecular Weight: 477.6g/mol

Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 489464-95-1

Main Products

VCID: VC0383558

Molecular Formula: C21H23N3O4S3

Molecular Weight: 477.6g/mol

Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 489464-95-1

CAS No. 489464-95-1
Product Name Ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C21H23N3O4S3
Molecular Weight 477.6g/mol
IUPAC Name ethyl 2-[[2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C21H23N3O4S3/c1-4-28-20(27)16-12-7-5-6-8-13(12)31-19(16)22-14(25)9-29-21-23-17(26)15-10(2)11(3)30-18(15)24-21/h4-9H2,1-3H3,(H,22,25)(H,23,24,26)
Standard InChIKey VELWQIKEGSEDKN-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC4=C(C(=C(S4)C)C)C(=O)N3
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC4=C(C(=C(S4)C)C)C(=O)N3
PubChem Compound 1578048
Last Modified Nov 11 2021
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